N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-[5-[(4-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C20H18FN5O2S/c21-15-5-3-14(4-6-15)12-25-13-23-19-17(20(25)28)11-24-26(19)8-7-22-18(27)10-16-2-1-9-29-16/h1-6,9,11,13H,7-8,10,12H2,(H,22,27)
• InChI Key: MGRJXODZCHLIBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=C(C=C4)F
• Molecular Formula: C20H18FN5O2S
• Molecular Weight: 411.5 g/mol

Description

N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C20H18FN5O2S and its molecular weight is 411.46. The purity is usually 95%.
BenchChem offers high-quality N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds related to N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide have shown promising anticancer activity. For instance, derivatives incorporating pyrazolo[3,4-d]pyrimidin-4-one structures have been synthesized and evaluated for their antitumor activity. Some of these derivatives displayed potent inhibitory effects against various human cancer cell lines, including breast adenocarcinoma (MCF-7), highlighting the potential of these compounds in cancer therapy research (Abdellatif et al., 2014). Additionally, other related compounds have been identified to exert significant antitumor activities, suggesting the therapeutic potential of pyrazolo[3,4-d]pyrimidine derivatives in cancer treatment (Albratty et al., 2017).

Anti-inflammatory and Analgesic Activities

Certain derivatives related to the compound have been studied for their anti-inflammatory and analgesic properties. For example, thiazolo[3,2-a]pyrimidine derivatives, designed from similar structural frameworks, demonstrated significant anti-inflammatory and antinociceptive activities in preclinical models. These compounds offered a promising balance between efficacy and safety, with lower ulcerogenic activity and higher LD50 values, indicating their potential for the development of new anti-inflammatory and pain management therapies (Alam et al., 2010).

Enzyme Inhibition and Biological Activity

The structural motif of N-(2-(5-(4-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide contributes to its potential as an enzyme inhibitor and its biological activity. For instance, pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives, similar in structure to the compound of interest, have been identified as high affinity and selective antagonists for the human A2A adenosine receptor. These compounds serve as molecular probes for studying receptor biology and could be useful in the development of treatments for neurodegenerative disorders (Kumar et al., 2011).